![molecular formula C20H16FNO B269450 2-(biphenyl-4-yl)-N-(4-fluorophenyl)acetamide](/img/structure/B269450.png)
2-(biphenyl-4-yl)-N-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(biphenyl-4-yl)-N-(4-fluorophenyl)acetamide, also known as BPFA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in the development of new drugs. BPFA is a member of the acetamide family of compounds, which are known for their diverse range of biological activities. In
Mechanism of Action
The mechanism of action of 2-(biphenyl-4-yl)-N-(4-fluorophenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to bind to the gamma-aminobutyric acid (GABA) receptor, which plays a role in the regulation of neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have anticonvulsant effects, with studies indicating that it may be effective against seizures induced by various agents. Additionally, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting that it may have potential as a cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of 2-(biphenyl-4-yl)-N-(4-fluorophenyl)acetamide is that it is relatively easy to synthesize, with a moderate yield. It is also relatively stable under normal laboratory conditions. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects. Additionally, more research is needed to determine its safety and efficacy in humans before it can be considered for clinical use.
Future Directions
There are several potential directions for future research on 2-(biphenyl-4-yl)-N-(4-fluorophenyl)acetamide. One area of interest is its potential as a treatment for cancer, particularly in combination with other drugs. Another area of interest is its potential as a treatment for neurological disorders such as epilepsy and neuropathic pain. Additionally, more research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans. Overall, this compound shows great promise as a versatile compound with a range of potential applications in the field of scientific research.
Synthesis Methods
The synthesis of 2-(biphenyl-4-yl)-N-(4-fluorophenyl)acetamide involves the reaction of 4-fluoroaniline with 4-bromo-1-biphenyl in the presence of a palladium catalyst. The resulting product is then treated with acetic anhydride to yield this compound. The overall yield of this reaction is approximately 60%.
Scientific Research Applications
2-(biphenyl-4-yl)-N-(4-fluorophenyl)acetamide has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has also been shown to have potential as a treatment for cancer, with studies indicating that it may be effective against breast, lung, and colon cancer cells.
properties
Molecular Formula |
C20H16FNO |
---|---|
Molecular Weight |
305.3 g/mol |
IUPAC Name |
N-(4-fluorophenyl)-2-(4-phenylphenyl)acetamide |
InChI |
InChI=1S/C20H16FNO/c21-18-10-12-19(13-11-18)22-20(23)14-15-6-8-17(9-7-15)16-4-2-1-3-5-16/h1-13H,14H2,(H,22,23) |
InChI Key |
LRGNTMVNNMDQGZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)CC(=O)NC3=CC=C(C=C3)F |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)CC(=O)NC3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.